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Compound of Interest

Compound Name: 2-(Chloromethyl)-5-methylpyridine
CAS No.: 767-01-1
Cat. No.: B1297004

Get Quote

Operational Guide to Nomenclature, Synthesis, and Handling

Executive Summary

2-Chloro-5-(chloromethyl)pyridine (CCMP) serves as a critical electrophilic scaffold in the
synthesis of neonicotinoid insecticides (e.g., imidacloprid, acetamiprid) and pyridine-based
pharmaceuticals.[1] Its dual-functionality—combining a stable chloropyridine core with a highly
reactive benzylic-like chloromethyl group—makes it a versatile but hazardous alkylating agent.
This guide provides a definitive nomenclature reference, a validated synthesis protocol, and
safety standards for research and development applications.

Part 1: Chemical Identity & Nomenclature

Direct Answer to Topic

In drug discovery and agrochemical synthesis, ambiguity in nomenclature can lead to
procurement errors or regulatory mismatches. While "CCMP" is the industry-standard acronym,
the following table consolidates all valid identifiers for database verification.
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Table 1: Validated Nomenclature & ldentifiers

Identifier Type Value Context

Common Acronym CCMP Industrial/Agrochemical
2-Chloro-5-

IUPAC Name o Formal Scientific
(chloromethyl)pyridine

CAS Registry Number 70258-18-3 Procurement/Regulatory

] 6-Chloropyridin-3-yl)methyl o

Alternative Name ] Structural Description

chloride

_ 2-Chloro-5-chloromethyl _
Alternative Name o Legacy Literature
pyridine

SKCNYHLTRZIINA- .
INChl Key Digital Database Key
UHFFFAQOYSA-N

SMILES ClICclccc(Chncl Chemoinformatics
Molecular Formula CeHsCI2N Stoichiometry
Molecular Weight 162.02 g/mol Calculation

Visual Identity Map

The following diagram maps the relationship between the molecule's structural features and its

Pyridine Ring
Scaffold (Electron Deficient)

2-Chloro-5-(chloromethyl)pyridine 2-Chloro Position

nomenclature, highlighting the reactive centers.

(CCMP) (Stable, requires Pd-catalysis)

5-Chloromethyl Position
__________________ | ¢ (Highly Reactive Electrophile)

Imidacloprid Synthesis
(N-Alkylation)
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Figure 1: Structural reactivity map of CCMP, distinguishing between the stable aromatic
chloride and the reactive alkyl chloride.[2]

Part 2: Synthetic Utility & Reactivity

CCMP is primarily utilized for its electrophilic chloromethyl group. The nitrogen of the pyridine
ring renders the system electron-deficient, increasing the susceptibility of the 5-chloromethyl
group to nucleophilic attack (SN2 reactions) by amines, thiols, or enolates.

Key Reactivity Profile:

e C-5 Position (Chloromethyl): Reacts rapidly with nucleophiles (e.g., nitroguanidine
derivatives) to form the "head" of neonicotinoid structures.

e C-2 Position (Chlorine): Relatively inert under standard alkylation conditions. Requires
transition metal catalysis (e.g., Suzuki-Miyaura coupling) or harsh SNAr conditions to
displace.

Part 3: Validated Synthesis Protocol

Methodology: Conversion of Alcohol to Chloride

While industrial routes often involve the direct chlorination of 2-chloro-5-methylpyridine (which
yields mixtures), the laboratory standard for high purity (>98%) is the deoxychlorination of (6-
chloropyridin-3-yl)methanol using Thionyl Chloride (

)-

Rationale: This route avoids over-chlorination side products common in radical halogenation.

Experimental Workflow

Reagents:
e Precursor: (6-chloropyridin-3-yl)methanol [CAS: 26391-06-0]

o Reagent: Thionyl Chloride (
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) (Excess, 1.5 eq)

» Solvent: Dichloromethane (DCM) or Toluene (Anhydrous)

o Catalyst: DMF (Catalytic drops)

Step-by-Step Protocol:

e Setup: Flame-dry a 250mL Round Bottom Flask (RBF) equipped with a magnetic stir bar,
addition funnel, and reflux condenser connected to a caustic scrubber (NaOH trap) to
neutralize

gas.

e Solvation: Charge the RBF with (6-chloropyridin-3-yl)methanol (10.0 g, 69.7 mmol) and
anhydrous DCM (100 mL). Cool to 0°C in an ice bath.

o Activation: Add catalytic DMF (0.1 mL). This forms the reactive Vilsmeier-Haack-like
intermediate, accelerating the reaction.

o Addition: Dropwise add

(12.4 g, 104 mmol) over 30 minutes. Caution: Exothermic gas evolution.

e Reaction: Remove ice bath and reflux at 40°C for 3—4 hours. Monitor via TLC
(Hexane/EtOAc 4:1) until the alcohol spot disappears.

e Quench & Workup (Self-Validating Step):

o Cool to room temperature.

o Slowly pour reaction mixture into saturated

(aq) at 0°C to neutralize excess acid. Stop adding when bubbling ceases (pH ~8).

o Extract with DCM (3 x 50 mL).

o Dry organic layer over

, filter, and concentrate in vacuo.
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e Result: CCMP is obtained as a low-melting solid/oil (Yield ~95%).

Synthesis Pathway Diagram

(6-chloropyridin-3-yl)methanol
(Precursor)

0°C, DCM

SOCI2 + cat. DMF

(Deoxychlorination)

Reflux, -SO2

2-Chloro-5-(chloromethyl)pyridine

(CCMP)

Byproducts:
S0O2 (gas) + HCI (gas)

Click to download full resolution via product page

Figure 2: Deoxychlorination pathway for high-purity CCMP synthesis.

Part 4: Safety & Handling (E-E-A-T)

CCMP is an alkylating agent and a severe skin sensitizer. Protocols must be designed to

prevent exposure.[3]

Hazard Profile (GHS Classifications):

e H314: Causes severe skin burns and eye damage.[3][4][5]

e H317: May cause an allergic skin reaction (Sensitizer).[4][5]

e H302: Harmful if swallowed.[4][5]

Required PPE & Engineering Controls:

» Respiratory: Work strictly within a certified chemical fume hood.
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» Skin: Double-gloving (Nitrile over Laminate) is recommended due to the compound's ability
to penetrate standard gloves.

o Decontamination: Spills should be treated with a dilute solution of ammonia or ethanolamine
to quench the alkylating capability before cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Monograph: 2-Chloro-5-
(chloromethyl)pyridine (CCMP)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297004/docs#technical-monograph-2-chloro-5-
chloromethyl-pyridine-ccmp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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